![molecular formula C9H12O B1281492 Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde CAS No. 38259-00-6](/img/structure/B1281492.png)
Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde
Overview
Description
Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde (BCOA) is an important organic compound in the field of organic synthesis. It is a colorless liquid with a boiling point of 86-87 °C and is widely used in the production of a variety of products. BCOA is used in the synthesis of pharmaceuticals, agrochemicals, dyes, and other organic compounds. It is also used in the production of polymers and other materials.
Scientific Research Applications
Polymer Synthesis and Alternating Ring-Opening Metathesis Polymerization (AROMP)
Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde and its derivatives have been utilized in polymer chemistry, particularly in the development of novel monomers for alternating ring-opening metathesis polymerization (AROMP). This process involves the creation of polymers through the alternating reaction of different monomers, such as cyclohexene and this compound. These polymers exhibit unique characteristics like regioregularity, offering potential applications in material science and engineering (Chen, Li, & Sampson, 2018).
Natural Product Synthesis
In the field of organic synthesis, this compound plays a critical role in the synthesis of chiral bicyclo[2.2.2]oct-5-en-2-ones. These compounds are crucial intermediates in the synthesis of various natural products and pharmaceuticals. Their synthesis often involves intricate reactions like carbohydrate-templated asymmetric Diels-Alder reactions, highlighting the compound's versatility in enabling complex molecular constructions (Luo et al., 2008).
Photochemical Reactions in Sesquiterpene Synthesis
This compound has been studied in photochemical reactions, particularly in the context of synthesizing sesquiterpenes like sesquicarene and sirenin. Through photochemical reactions, this compound can be transformed into other complex structures, demonstrating its utility in the synthesis of biologically active natural products (Katayama et al., 1997).
Gradient Copolymer Preparation
Research has also explored the use of this compound in preparing gradient copolymers. These copolymers, created from alternating ring-opening metathesis of different monomers, have unique properties that can be tuned for specific applications, such as in coatings, adhesives, and advanced material fabrication (Boadi & Sampson, 2021).
Mechanism of Action
Safety and Hazards
“Bicyclo[2.2.2]oct-5-ene-2-carboxaldehyde” is classified as a combustible liquid (Hazard Statement: H227) . Precautionary measures include avoiding heat/sparks/open flames/hot surfaces and wearing protective gloves/eye protection/face protection . In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish .
properties
IUPAC Name |
bicyclo[2.2.2]oct-5-ene-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O/c10-6-9-5-7-1-3-8(9)4-2-7/h1,3,6-9H,2,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCHFYKPIADOPBJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C=CC1CC2C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90500302 | |
Record name | Bicyclo[2.2.2]oct-5-ene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90500302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38259-00-6 | |
Record name | Bicyclo[2.2.2]oct-5-ene-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90500302 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.